Cas no 1042986-10-6 (2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-)

• Product Name: 2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-
• CAS No: 1042986-10-6
• MF: C₁₁H₆ClNO₃S
• MW: 267.688240528107
• CID: 2144290
• Update Time: 2023-11-19

2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloronicotinoyl)thiophene-2-carboxylic acid
• CID 87249345
• 2-Thiophenecarboxylic acid, 5-[(2-chloro-3-pyridinyl)carbonyl]-

• Inchi： 1S/C11H6ClNO3S/c12-10-6(2-1-5-13-10)9(14)7-3-4-8(17-7)11(15)16/h1-5H,(H,15,16)
• InChI Key： ANSPCXOXAMTULU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(C1=CC=C(C(=O)O)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Topological Polar Surface Area: 95.5

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 515.3±50.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)